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Compound of Interest

Compound Name: Chrysoeriol

Cat. No.: B190785 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of laboratory chemicals is a critical component of ensuring a safe and

compliant research environment. This guide provides detailed, step-by-step procedures for the

proper handling and disposal of Chrysoeriol, a flavonoid compound. While Chrysoeriol is not

classified as a hazardous substance under the Globally Harmonized System (GHS), adherence

to proper disposal protocols is essential to minimize environmental impact and maintain a safe

laboratory setting.

Immediate Safety and Handling
Before proceeding with disposal, ensure that standard laboratory safety protocols are followed.

This includes wearing appropriate Personal Protective Equipment (PPE), such as a lab coat,

safety goggles, and chemical-resistant gloves. When handling solid Chrysoeriol, measures

should be taken to control dust formation.

Quantitative Data Summary
While specific quantitative limits for Chrysoeriol disposal are not extensively defined, general

guidelines for laboratory chemical waste provide a framework for its management. The

following table summarizes key considerations for the disposal of non-hazardous solid

chemicals like Chrysoeriol.
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Parameter Guideline Remarks

Waste Classification Non-Hazardous Solid Waste

Based on available Safety

Data Sheets (SDS),

Chrysoeriol does not meet the

criteria for hazardous waste

classification.[1][2]

Solid Waste Disposal
Landfill (via designated

dumpster)

Do not dispose of in common

laboratory trash cans.

Transport directly to an

approved dumpster for

municipal landfill.[1]

Aqueous Solution Disposal
Sanitary Sewer (with

restrictions)

For small quantities of water-

soluble solutions. Must be

flushed with a large volume of

water (e.g., 20 parts water to 1

part solution). Check local

regulations as this may be

restricted.[3]

Container Disposal
Regular Trash (after

decontamination)

Empty containers should be

thoroughly rinsed with a

suitable solvent. The rinsate

should be collected as

chemical waste. Deface or

remove the original label

before disposal.[1][2]

Step-by-Step Disposal Protocol
The recommended disposal method for Chrysoeriol is to manage it as a non-hazardous solid

chemical waste. The following protocol outlines the necessary steps for its safe collection and

disposal.

1. Waste Collection and Segregation:
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Collect solid Chrysoeriol waste, including contaminated consumables (e.g., weigh boats,

gloves, and paper towels), in a designated and clearly labeled waste container.

The container should be made of a compatible material (e.g., high-density polyethylene -

HDPE) and have a secure, screw-top lid.

Do not mix Chrysoeriol waste with other chemical waste streams unless they are known to

be compatible.

2. Labeling:

Label the waste container clearly as "Chrysoeriol Waste (Non-Hazardous)".

Include the name of the principal investigator or laboratory, the contents, and the

accumulation start date.

3. Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is away from incompatible materials.

4. Final Disposal:

Once the container is full, or in accordance with your institution's waste pickup schedule,

arrange for its disposal through your institution's Environmental Health and Safety (EHS)

office or equivalent chemical safety department.

For solid, non-hazardous chemicals like Chrysoeriol, the EHS office will typically direct it to

a sanitary landfill.[1]

Disposal of Empty Chrysoeriol Containers:

Empty the container of all visible solid residue.

Rinse the container three times with a suitable solvent in which Chrysoeriol is soluble (e.g.,

ethanol, DMSO, or dimethylformamide).
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Collect the solvent rinsate in a designated hazardous waste container for flammable liquids.

Deface or remove the original product label from the empty container.

Dispose of the rinsed, unlabeled container in the regular trash.[1][2]

Experimental Protocols
There are no specific experimental protocols, such as chemical neutralization or degradation,

recommended for the routine disposal of Chrysoeriol. The most appropriate and compliant

method is segregation and disposal through your institution's established waste management

program.

Logical Workflow for Chrysoeriol Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Chrysoeriol waste.
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Chrysoeriol Waste Generated

Is the waste solid?

Collect in a labeled,
compatible solid waste container.

Yes

Is the waste an aqueous solution?

No

Arrange for pickup by
Environmental Health & Safety (EHS).

Collect in a labeled,
compatible liquid waste container.

No (e.g., organic solvent) Consult institutional and
local regulations for sewer disposal.

Yes

Not Permitted

Dispose down the sanitary sewer
with copious amounts of water.

Permitted

Final Disposal:
Sanitary Landfill

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Chrysoeriol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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